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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and experimental data for 5-decanone (CAS No. 820-29-1). The information is curated for
professionals in research and development, with a focus on clarity and accessibility of technical
data.

Chemical and Physical Properties

5-Decanone, also known as butyl pentyl ketone, is a colorless liquid with the molecular formula
C10H200.[1] It is a medium-chain aliphatic ketone utilized in various chemical syntheses and as
a standard in analytical chemistry, particularly in gas chromatography.[2] The key quantitative
properties of 5-decanone are summarized in the table below for easy reference and
comparison.
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Property Value Unit Source(s)
Identifiers

IUPAC Name decan-5-one - [1][3]

CAS Number 820-29-1 - [3]
Molecular Formula C10H200 - [11[3]

InChi Key JDPQWHLMBJZURR- ] e

UHFFFAOYSA-N

SMILES CCCcCcCcCc(=0)ccecece

[4]

Physical Properties

Molecular Weight 156.27 g/mol [1][4]
Exact Mass 156.151415257 Da [11[5]
Melting Point 9.2 °C [61[7]
Boiling Point 210-212 °C [6]
Density 0.820 (at 18 °C) g/cm3 [6]
Flash Point 67.7 °C [6]
Refractive Index 1.421 - [6]

Thermodynamic

Properties

Enthalpy of
o 44.60 kJ/mol [4]
Vaporization (AvapH®)

Enthalpy of Fusion

23.25 kJ/mol [4]
(AfusH®)

Solubility &
Partitioning

LogP (Octanol/Water

N o 3.326 - [4]
Partition Coefficient)
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Water Solubility

-3.29 mol/L [4]
(log10WSs)
Spectroscopic Data
IR Carbonyl Stretch

~1715 cm-1! [8]
(C=0)
Kovats Retention

1155, 1162 - [1][]
Index (non-polar)
Kovats Retention

1373 - [11[9]

Index (polar)

Chemical Structure

5-Decanone possesses a ten-carbon aliphatic chain with a carbonyl group located at the fifth
carbon atom. This structure results in a symmetrical ketone, with a butyl group and a pentyl
group attached to the carbonyl carbon.

‘Workup and Purification

Quench the reaction Extract the product Wash the organic layer Purify by column
(.9., with isopropanol) with an organic solvent and dry over Na2SO4 chromatography or distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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